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Compound of Interest

Compound Name: CLODRONATE DISODIUM

Cat. No.: B8815514 Get Quote

Essential safety protocols and operational guidelines for researchers, scientists, and drug

development professionals working with Clodronate Disodium. This document provides

immediate, actionable information to ensure the safe handling, storage, and disposal of this

compound, fostering a secure laboratory environment.

Clodronate Disodium is a bisphosphonate that requires careful handling due to its potential

health hazards. It can cause skin and serious eye irritation, and may lead to respiratory

irritation.[1] Some findings suggest it may be harmful if swallowed or inhaled and could

potentially damage organs through prolonged or repeated exposure.[2][3] Adherence to the

following procedures is critical for minimizing risk and ensuring personnel safety.

Hazard Summary and Exposure Control
While specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not

readily available for Clodronate Disodium, the identified hazards necessitate stringent control

measures.[1] The primary routes of exposure are inhalation, skin contact, eye contact, and

ingestion.
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Hazard Classification Description
GHS Precautionary
Statement

Skin Irritation Causes skin irritation.[1]

P264: Wash skin thoroughly

after handling.[1][3] P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

Eye Irritation
Causes serious eye irritation.

[1][3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Respiratory Irritation
May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

Acute Toxicity (Oral/Inhalation)
Harmful if swallowed or if

inhaled.[2]

P270: Do not eat, drink or

smoke when using this

product.[3] P304+P340: IF

INHALED: Remove to fresh air

and keep at rest in a position

comfortable for breathing.[1]

Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.[3][4]

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[3][4]

Aquatic Hazard

Toxic or harmful to aquatic life

with long-lasting effects.[2][3]

[4]

P273: Avoid release to the

environment.[3][4]

Operational Plan: From Receipt to Disposal
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A systematic approach is essential for safely managing Clodronate Disodium throughout its

lifecycle in the laboratory.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1][4]

Recommended long-term storage temperature is between 2-8°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store locked up and apart from foodstuff containers.[1][4]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and appropriate PPE is

mandatory.

Ventilation: Always handle Clodronate Disodium in a well-ventilated area.[1] Use a local

exhaust ventilation system, such as a chemical fume hood, to keep airborne concentrations

low, especially when handling the powder form to prevent dust formation.[1][3]

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection that conform to standards like EU EN166 or OSHA 29 CFR 1910.133.[1][4] A face

shield may be necessary for tasks with a higher splash potential.

Skin and Body Protection:

Gloves: Wear chemical-impermeable gloves (e.g., nitrile or powder-free latex).[4][5]

Always inspect gloves before use and replace them if contaminated.[4][5] Double gloving

should be considered for added protection.[5]

Lab Coat: A laboratory coat is the minimum requirement.[1] For tasks with a higher risk of

exposure, wear impervious clothing.[3][4]
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Footwear: Always wear close-toed footwear.[1] Protective shoe covers may also be used.

[5]

Respiratory Protection: If engineering controls are insufficient to control dust or aerosols, or if

irritation is experienced, use a suitable, approved respirator.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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